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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No.: B122035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the three structural isomers of chlorotoluene:

ortho-chlorotoluene (2-chlorotoluene), meta-chlorotoluene (3-chlorotoluene), and para--

chlorotoluene (4-chlorotoluene).[1] These compounds are pivotal intermediates in the

synthesis of a wide array of pharmaceuticals, agrochemicals, dyes, and specialty chemicals.[2]

A thorough understanding of their individual properties, synthesis, and reactivity is crucial for

their effective utilization in research and development.

Physicochemical Properties
The physical properties of the chlorotoluene isomers are closely related, though notable

differences exist, particularly in their melting points, which has implications for their separation

and handling. The para isomer, with its more symmetrical structure, exhibits a significantly

higher melting point due to more efficient crystal lattice packing.[3]
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Property 2-Chlorotoluene 3-Chlorotoluene 4-Chlorotoluene

Systematic Name
1-Chloro-2-

methylbenzene

1-Chloro-3-

methylbenzene

1-Chloro-4-

methylbenzene

CAS Number [95-49-8] [108-41-8] [106-43-4]

Molecular Formula C₇H₇Cl C₇H₇Cl C₇H₇Cl

Molar Mass 126.58 g/mol 126.58 g/mol 126.58 g/mol

Appearance Colorless liquid Colorless liquid Colorless liquid

Melting Point -35 °C -47 °C 7 °C

Boiling Point 159 °C 162 °C 162 °C

Density 1.073 g/mL 1.072 g/mL 1.069 g/mL

Solubility in Water Practically insoluble Practically insoluble Practically insoluble

Synthesis of Chlorotoluene Isomers
The synthesis of chlorotoluene isomers can be broadly categorized into two primary industrial

methods: the direct chlorination of toluene and the Sandmeyer reaction starting from toluidine

isomers.

Industrial Production: Direct Chlorination of Toluene
The industrial-scale production of 2- and 4-chlorotoluene is primarily achieved through the

direct electrophilic chlorination of toluene.[3] This reaction typically employs a Lewis acid

catalyst, such as ferric chloride (FeCl₃) or aluminum chloride (AlCl₃), and results in a mixture of

the ortho and para isomers. The methyl group is an ortho-, para-director, leading to the

formation of these two isomers as the major products. The meta isomer is formed in negligible

amounts.[4]

The separation of the resulting ortho and para isomers is a critical and challenging step due to

their very similar boiling points.[3] Fractional distillation is the most common method employed

for this separation on an industrial scale.[3]
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Diazotization

Sandmeyer Reaction

Purification

p-Toluidine

p-Toluenediazonium Chloride

NaNO₂, HCl, 0-5 °C

4-Chlorotoluene

CuCl, Δ

CuCl

Crude Product

Steam Distillation

Pure 4-Chlorotoluene

Distillation

2-Chlorotoluene 3-Chlorotoluene 4-Chlorotoluene

Ortho and para positions to -CH₃ are activated.
Steric hindrance at position 3.

Favored positions for EAS: 4 and 6.

Ortho and para positions to -CH₃ are activated.
Favored positions for EAS: 2, 4, and 6.

Ortho positions to -CH₃ are activated.
Favored positions for EAS: 2 and 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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